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Compound of Interest

Compound Name: 2,2-Dimethyl-3-hexanone

Cat. No.: B1296249 Get Quote

A Technical Guide to 2,2-Dimethyl-3-hexanone
For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical data on 2,2-Dimethyl-3-hexanone, a branched aliphatic

ketone. The information is presented to support research and development activities where this

compound may be of interest.

Chemical Identity and Properties
2,2-Dimethyl-3-hexanone is a colorless, transparent liquid at standard temperature and

pressure.[1] Its structure consists of a hexane chain with a ketone functional group at the third

carbon and two methyl groups at the second carbon position.[1]

Quantitative Data Summary

The fundamental molecular properties of 2,2-Dimethyl-3-hexanone are summarized in the

table below for easy reference.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b1296249?utm_src=pdf-interest
https://www.benchchem.com/product/b1296249?utm_src=pdf-body
https://www.benchchem.com/product/b1296249?utm_src=pdf-body
https://www.vulcanchem.com/product/vc2129202
https://www.vulcanchem.com/product/vc2129202
https://www.benchchem.com/product/b1296249?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296249?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C8H16O

Molecular Weight 128.21 g/mol

CAS Number 5405-79-8

IUPAC Name 2,2-Dimethylhexan-3-one

Synonyms
tert-Butyl propyl ketone, 2,2-dimethylhexan-3-

one

Data sourced from multiple chemical databases.[1][2][3][4][5]

Experimental Protocols
Detailed experimental protocols for the synthesis or specific analytical characterization of 2,2-
Dimethyl-3-hexanone are typically documented in specialized chemical literature, such as

peer-reviewed journals or patents. A documented synthesis method can be found in

Tetrahedron, Volume 29, page 479, published in 1973.[1]

Standard analytical methodologies for the characterization of this compound would include:

Nuclear Magnetic Resonance (NMR) Spectroscopy: To elucidate the carbon-hydrogen

framework.

Infrared (IR) Spectroscopy: To identify the characteristic carbonyl (C=O) functional group

stretch.

Mass Spectrometry (MS): To determine the mass-to-charge ratio and fragmentation pattern,

confirming the molecular weight.[2]

Gas Chromatography (GC): To assess purity and for separation from reaction mixtures.

The development of specific experimental protocols would be contingent on the research or

application context, such as its use as a starting material, a solvent, or a reference standard.

Logical Relationship Diagram
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The following diagram illustrates the logical flow from the compound's name to its fundamental

chemical properties.

2,2-Dimethyl-3-hexanone

Molecular Structure

 is defined by a

Molecular Formula
C8H16O
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128.21 g/mol

 results in a

Click to download full resolution via product page

Caption: Logical relationship between chemical name, structure, formula, and molecular

weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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